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Compound of Interest

Compound Name: 2,4-Dibromo-1-trityl-1H-imidazole

Cat. No.: B1311697

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical compound 2,4-Dibromo-1-trityl-
1H-imidazole, including its chemical structure, nomenclature, physicochemical properties, and
a plausible synthetic pathway. This information is intended to support research and
development activities in medicinal chemistry and related fields where substituted imidazole
scaffolds are of interest.

Chemical Structure and IUPAC Name

The chemical structure of 2,4-Dibromo-1-trityl-1H-imidazole consists of an imidazole ring
substituted with two bromine atoms at positions 2 and 4, and a trityl (triphenylmethyl) group
attached to the nitrogen atom at position 1. The trityl group is a bulky, lipophilic protecting group
commonly used in organic synthesis.

IUPAC Name: 2,4-dibromo-1-(triphenylmethyl)-1H-imidazole
Synonyms: 2,4-Dibromo-1-tritylimidazole

Molecular Formula: C22H1e6Br2N2[1][2]

CAS Number: 871269-06-6[1]

The structural representation of 2,4-Dibromo-1-trityl-1H-imidazole is provided in the diagram
below.
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Step 1: Dibromination Step 2: N-Tritylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1311697?utm_src=pdf-body-img
https://www.benchchem.com/product/b1311697?utm_src=pdf-custom-synthesis
https://www.calpaclab.com/2-4-dibromo-1-trityl-1h-imidazole-min-98-1-gram/ala-d187315-1g
https://pubchemlite.lcsb.uni.lu/e/compound/7204881
https://www.benchchem.com/product/b1311697#2-4-dibromo-1-trityl-1h-imidazole-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b1311697#2-4-dibromo-1-trityl-1h-imidazole-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b1311697#2-4-dibromo-1-trityl-1h-imidazole-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b1311697#2-4-dibromo-1-trityl-1h-imidazole-chemical-structure-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1311697?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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